(4-Bromo-3-methyl-phenyl)-(2-morpholin-4-yl-ethyl)-amine

• Molecular Formula: C13H19BrN2O
• Molecular Weight: 299.21 g/mol
• IUPAC Name: 4-bromo-3-methyl-N-(2-morpholin-4-ylethyl)aniline
• InChI: InChI=1S/C13H19BrN2O/c1-11-10-12(2-3-13(11)14)15-4-5-16-6-8-17-9-7-16/h2-3,10,15H,4-9H2,1H3
• InChI Key: NYZWQKNRCVGKDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NCCN2CCOCC2)Br

Description

(4-Bromo-3-methyl-phenyl)-(2-morpholin-4-yl-ethyl)-amine is a useful research compound. Its molecular formula is C13H19BrN2O and its molecular weight is 299.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromo-3-methylaniline (0.96 gm, 5.14 mmol), 4-(2-chloro-ethyl)-morpholine (1 gm, 5.4 mmol), K2CO3 (1.5 gm, 10.8 mmol), and NaI (0.81 gm, 5.4 mmol) were suspended in DMSO (10 mL) and the mixture was stirred vigorously at reflux for 12 h. The mixture was cooled, diluted with EtOAc, and washed with saturated NaHCO3. The organic layer was washed with another portion of NaHCO3, brine (50 mL), and was dried over MgSO4. Removal of the solvents in vacuo followed by flash chromatography of the residue (Biotage Flash System—40 M SiO2 column, 10% EtOAc in hexanes to 100% EtOAc) yielded the product (500 mg, 31%) as a tan oil. 1H-NMR (CDCl3; 400 MHz): δ 7.36 (d, 1H, J=8.6 Hz), 6.61 (d, 1H, J=2.8 Hz), 6.43 (dd, 1H, d, 8.6, 2.8 Hz), 4.36 (br s, 1H), 3.80 (t, 4H, J=4.6 Hz), 3.20 (t, 2H, J=5.8 Hz), 2.69 (t, 2H, J=6.0 Hz), 2.54 (t, 4H, J=4.4 Hz), 2.40 (s, 3H). ESI-MS (m/z): Calcd. for C13H19BrN2O: 299.2; found: 299.1, 301.1.